Cas no 1807236-16-3 (Ethyl 3-cyano-2,4-dichlorophenylacetate)

• Product Name: Ethyl 3-cyano-2,4-dichlorophenylacetate
• CAS No: 1807236-16-3
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4944769
• Update Time: 2025-11-01

Ethyl 3-cyano-2,4-dichlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,4-dichlorophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-10(15)5-7-3-4-9(12)8(6-14)11(7)13/h3-4H,2,5H2,1H3
• InChI Key： GIPCAOLHZFHCGT-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2,4-dichlorophenylacetate

Comprehensive Overview of Ethyl 3-cyano-2,4-dichlorophenylacetate (CAS No. 1807236-16-3)

Ethyl 3-cyano-2,4-dichlorophenylacetate (CAS No. 1807236-16-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and fine chemical synthesis. This ester derivative, characterized by its cyano and dichlorophenyl functional groups, exhibits unique chemical properties that make it a valuable building block in modern synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 3-cyano-2,4-dichlorophenylacetate", "applications of CAS 1807236-16-3", and "safety data for dichlorophenylacetate derivatives", reflecting the growing interest in this compound.

The molecular structure of Ethyl 3-cyano-2,4-dichlorophenylacetate features a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions, along with a cyano group at the 3 position and an ethyl acetate moiety. This arrangement contributes to its reactivity in various chemical transformations, particularly in the synthesis of heterocyclic compounds. Recent trends in green chemistry have led to increased searches for "eco-friendly synthesis methods for 3-cyano-2,4-dichlorophenylacetate" and "biodegradable derivatives of phenylacetate esters", highlighting the compound's relevance in sustainable chemistry initiatives.

In pharmaceutical research, Ethyl 3-cyano-2,4-dichlorophenylacetate serves as a key intermediate for the development of bioactive molecules. Its structural features make it particularly useful in the construction of nitrogen-containing heterocycles, which are prevalent in many drug candidates. The compound's CAS number (1807236-16-3) is often searched in conjunction with terms like "pharmaceutical intermediates with cyano groups" and "chlorinated phenylacetates in drug discovery", demonstrating its importance in medicinal chemistry. Recent studies have explored its potential in creating novel antimicrobial and anti-inflammatory agents, aligning with current global health priorities.

The agrochemical industry has also shown considerable interest in Ethyl 3-cyano-2,4-dichlorophenylacetate due to its potential applications in crop protection product development. The dichlorophenyl moiety is a common structural element in many herbicides and fungicides, leading to frequent searches for "agrochemical uses of 2,4-dichlorophenyl derivatives" and "cyano-containing plant protection agents". As agricultural innovation focuses on more selective and environmentally friendly solutions, this compound's role in developing next-generation agrochemicals continues to expand.

From a synthetic chemistry perspective, Ethyl 3-cyano-2,4-dichlorophenylacetate offers multiple reactive sites for chemical modification. The ester group can undergo hydrolysis or transesterification, while the cyano group can participate in various condensation reactions. These characteristics have prompted numerous queries about "chemical transformations of 3-cyano-2,4-dichlorophenylacetate" and "catalytic reactions with dichlorophenylacetate esters". Recent advances in catalysis have opened new possibilities for selective functionalization of this compound under mild conditions.

Analytical characterization of Ethyl 3-cyano-2,4-dichlorophenylacetate typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral features make it relatively easy to identify and quantify, which is crucial for quality control in industrial applications. Search trends reveal interest in "analytical methods for CAS 1807236-16-3" and "spectroscopic data of cyano-dichlorophenyl compounds", particularly among quality assurance professionals and analytical chemists.

As regulatory requirements for chemical substances become more stringent worldwide, proper handling and documentation of Ethyl 3-cyano-2,4-dichlorophenylacetate have gained importance. While not classified as hazardous under standard regulations, appropriate safety measures should always be followed when working with this compound. This has led to increased searches for "safe handling of phenylacetate esters" and "storage conditions for cyano-containing chemicals", reflecting the growing emphasis on workplace safety in chemical industries.

The commercial availability of Ethyl 3-cyano-2,4-dichlorophenylacetate has improved in recent years, with several specialty chemical suppliers offering this compound in various quantities. Procurement professionals often search for "reliable suppliers of CAS 1807236-16-3" and "bulk pricing for 3-cyano-2,4-dichlorophenylacetate", indicating its established position in the fine chemicals market. The compound's purity specifications, typically ranging from 95% to 99%, are crucial considerations for end-users in research and manufacturing.

Looking ahead, Ethyl 3-cyano-2,4-dichlorophenylacetate is poised to maintain its relevance in chemical research and industrial applications. Its versatility as a synthetic intermediate, combined with the ongoing demand for novel chlorinated and cyano-containing compounds, ensures its continued importance. Emerging search terms like "innovative applications of 1807236-16-3" and "future developments in dichlorophenyl chemistry" suggest that this compound will remain at the forefront of organic synthesis innovation for years to come.